ClogP and HIC Retention Time: Glucuronide Linker-Payload vs. Deruxtecan (GGFG-DXd) Head-to-Head
The glucuronide-exatecan linker-payload APL-1082 (structurally analogous to Mal-Gly-PAB-Exatecan-D-glucuronic acid) was directly compared to deruxtecan (DXd-GGFG linker-payload) for hydrophobicity. The ClogP value of the glucuronide linker-payload is −3.0, representing a >10-fold improvement in calculated hydrophilicity versus deruxtecan at −0.28. Hydrophobic interaction chromatography (HIC) retention time for the corresponding trastuzumab conjugate (Exolinker ADC) was 7.5 min, significantly shorter than T-DXd (Enhertu) at 9.1 min and approaching that of unconjugated trastuzumab (5.8 min), confirming that the glucuronide moiety directly translates into reduced ADC surface hydrophobicity [1].
| Evidence Dimension | Linker-payload hydrophobicity (ClogP) and ADC hydrophobicity (HIC retention time) |
|---|---|
| Target Compound Data | ClogP: −3.0 (APL-1082 glucuronide-exatecan linker-payload); HIC RT: 7.5 min (Exolinker ADC, DAR 8.0); SEC aggregation: 1.6% |
| Comparator Or Baseline | ClogP: −0.28 (deruxtecan, DXd-GGFG); HIC RT: 9.1 min (T-DXd, DAR 7.4); SEC aggregation: 2.4%; Naked trastuzumab HIC RT: 5.8 min, aggregation 0.2% |
| Quantified Difference | ΔClogP = −2.72 (10.7-fold logP reduction); ΔHIC RT = −1.6 min; ΔSEC aggregation = −0.8 percentage points (33% relative reduction vs. T-DXd) |
| Conditions | HIC: Tosoh Bio Butyl-NPR 2.5 μm 4.6 × 35 mm column; SEC: size exclusion chromatography for aggregation rate; ADCs prepared with trastuzumab conjugated via interchain cysteine reduction |
Why This Matters
Reduced hydrophobicity at the linker-payload level directly mitigates ADC aggregation, a leading cause of rapid hepatic clearance, poor pharmacokinetics, and manufacturing failure – making this intermediate preferable for high-DAR ADC programs where peptide-based linkers cause unacceptable aggregation.
- [1] Watanabe T, Iwai Y, Shikida N, Stofleth JT, Fujii T, Seki T, Shimbo K, Matsuda Y. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody-Drug Conjugates: A Comparative Study of DXd and Exo-Linker Platforms. ACS Omega. 2025;10(34):38696-38702. doi:10.1021/acsomega.5c03755. [Table 1: ClogP, HIC retention time, and SEC aggregation data] View Source
